Cas no 89457-96-5 (Hydrazinecarbothioamide, 2-(3-oxo-1,3-diphenylpropylidene)-)

• Product Name: Hydrazinecarbothioamide, 2-(3-oxo-1,3-diphenylpropylidene)-
• CAS No: 89457-96-5
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 599708
• PubChem ID: 4509709
• Update Time: 2025-04-19

Hydrazinecarbothioamide, 2-(3-oxo-1,3-diphenylpropylidene)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-(3-oxo-1,3-diphenylpropylidene)-
• [(3-oxo-1,3-diphenylpropylidene)amino]thiourea
• 89457-96-5
• SCHEMBL9134153
• DTXSID60403836

• Inchi： 1S/C16H15N3OS/c17-16(21)19-18-14(12-7-3-1-4-8-12)11-15(20)13-9-5-2-6-10-13/h1-10H,11H2,(H3,17,19,21)
• InChI Key： MLVPBHCARKNJQI-UHFFFAOYSA-N
• SMILES： S=C(N)NN=C(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 297.09358328g/mol
• Monoisotopic Mass: 297.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 99.6Ų